Cas no 80736-41-0 (Castasterone)
Castasterone Chemical and Physical Properties
Names and Identifiers
-
- Ergostan-6-one,2,3,22,23-tetrahydroxy-, (2a,3a,5a,22R,23R,24S)-
- Castasterone
- (2α,3α,5α,22R,23R,24S)-2,3,22,23-Tetrahydroxyergostan-6-one (ACI)
- BP 214
- CS-0531073
- 24-epi-Castasterone
- 72050-71-6
- PD196145
- AKOS026751553
- 7048D103-21E9-4C98-A801-746A4A089790
- 24-Epicastasterone
- (2R,3S,5S,8S,9S,10R,13S,14S,17R)-17-[(2S,3R,4R,5R)-3,4-dihydroxy-5,6-dimethylheptan-2-yl]-2,3-dihydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-one
- HY-N10455
- MS-28562
- 6-oxo-campestan-2alpha,3alpha,22R,23R-tetrol
- (2R,3S,5S,8S,9S,10R,13S,14S,17R)-17-[(2S,3R,4R,5S)-3,4-dihydroxy-5,6-dimethylheptan-2-yl]-2,3-dihydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-one
- Ergostan-6-one, 2,3,22,23-tetrahydroxy-, (2alpha,3alpha,5alpha,22R,23R,24S)- (9CI)
- LMST01030129
- DTXSID7040992
- (2alpha,3alpha,5alpha,22R,23R,24S)-2,3,22,23-tetrahydroxyergostan-6-one
- CHEBI:23051
- SCHEMBL991163
- Ergostan-6-one, 2,3,22,23-tetrahydroxy-, (2alpha,3alpha,5alpha,22R,23R,24S)-
- 9153A34D-DE1B-45AD-8CE2-D3A272C0695A
- (2a,3a,5a,22R,23R,24S)-2,3,22,23-tetrahydroxyergostan-6-one
- Q27109676
- (22R,23R)-2alpha,3alpha,22,23-tetrahydroxy-5alpha-campestan-6-one
- 80736-41-0
- FT-0650559
- FT-0664414
- DTXSID80861030
- 2,3,22,23-tetrahydroxyergostan-6-one
- (2R,3S,5S,8S,9S,10R,13S,14S,17R)-17-((2S,3R,4R,5S)-3,4-dihydroxy-5,6-dimethylheptan-2-yl)-2,3-dihydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta(a)phenanthren-6-one
- Castasterone, (2alpha,3alpha,5alpha,22R,23R)-isomer
- DTXCID5020992
-
- Inchi: 1S/C28H48O5/c1-14(2)15(3)25(32)26(33)16(4)18-7-8-19-17-11-22(29)21-12-23(30)24(31)13-28(21,6)20(17)9-10-27(18,19)5/h14-21,23-26,30-33H,7-13H2,1-6H3/t15-,16-,17-,18+,19-,20-,21+,23-,24+,25+,26+,27+,28+/m0/s1
- InChI Key: VYUIKSFYFRVQLF-YLNAYWRASA-N
- SMILES: C[C@]12C[C@@H](O)[C@@H](O)C[C@@H]1C(=O)C[C@H]1[C@@H]3CC[C@H]([C@H](C)[C@@H](O)[C@H](O)[C@@H](C)C(C)C)[C@]3(CC[C@H]21)C
Computed Properties
- Exact Mass: 464.35000
- Monoisotopic Mass: 464.35017463g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 738
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 13
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 98Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 598.7±50.0 °C at 760 mmHg
- Flash Point: 329.9±26.6 °C
- PSA: 97.99000
- LogP: 3.80600
- Vapor Pressure: 0.0±3.8 mmHg at 25°C
Castasterone Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Castasterone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C226500-10mg |
Castasterone |
80736-41-0 | 10mg |
$ 13323.00 | 2023-04-18 | ||
| TRC | C226500-25mg |
Castasterone |
80736-41-0 | 25mg |
$ 14683.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-504711-10 mg |
Castasterone, |
80736-41-0 | 10mg |
¥146,660.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-504711-10mg |
Castasterone, |
80736-41-0 | 10mg |
¥146660.00 | 2023-09-05 |
Castasterone Production Method
Production Method 1
Production Method 2
Production Method 3
Production Method 4
Production Method 5
Production Method 6
1.2 Solvents: Diethyl ether
2.1 Reagents: Acetic acid Solvents: Water
Production Method 7
2.1 Reagents: Cuprate(1-), dimethyl-, lithium Solvents: Diethyl ether
3.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
4.1 Reagents: Triethylamine Solvents: Dichloromethane
5.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
6.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran
Production Method 8
1.2 Reagents: Hydrochloric acid Solvents: Water
Production Method 9
Production Method 10
Production Method 11
Production Method 12
2.1 -
Production Method 13
2.1 Reagents: Potassium hydroxide Solvents: Methanol
2.2 Reagents: Hydrochloric acid Solvents: Water
Production Method 14
2.1 Reagents: Potassium hydroxide Solvents: Methanol
2.2 Reagents: Hydrochloric acid Solvents: Water
Castasterone Raw materials
- Isopropylmagnesium Chloride (2M in THF)
- (22R,23R,24S)-2α,3α,22,23-tetracetoxy-5α-ergost-20(21)-en-6-one
- 6-Deoxodolichosterone
- (20S,22R,23R,24S)-23-(1-ethoxyethoxy)-6-ethylenedioxy-2α,3α-isopropylidenedioxy-5α-ergostan-22-ol
- (1R,3aS,3bS,5aS,6aS,9aR,10aR,10bS,12aS)-1-((S)-1-((4R,5R)-2,2-dimethyl-5-((S)-3-methylbutan-2-yl)-1,3-dioxolan-4-yl)ethyl)-8,8,10a,12a-tetramethylhexadecahydro-5H-cyclopenta[7,8]phenanthro[2,3-d][1,3]dioxol-5-one
- Ergostan-6-one, 2,3,22,23-tetrakis(acetyloxy)-, (2α,3α,5α,22R,23R,24S)-
Castasterone Preparation Products
Castasterone Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on Castasterone
Introduction to Castasterone (CAS No. 80736-41-0)
Castasterone, a naturally occurring steroid hormone, is a compound of significant interest in the field of pharmaceutical research and biotechnology. With the CAS number 80736-41-0, this molecule has garnered attention for its potential applications in various therapeutic areas. The primary focus of this article is to delve into the chemical properties, biological activities, and recent advancements in the research involving Castasterone.
The chemical structure of Castasterone is characterized by its steroid backbone, which is a common feature among many bioactive molecules. This particular compound belongs to the class of< b>steroid hormones, which are known for their diverse physiological effects on living organisms. The molecular formula of Castasterone is C₂₈H₄₂O₄, and it exhibits a molecular weight of approximately 454.65 g/mol. Its stereochemistry and functional groups contribute to its unique biological interactions, making it a subject of extensive study in medicinal chemistry.
One of the most compelling aspects of Castasterone is its role as an agonist for the< b>glucocorticoid receptor. This receptor is involved in regulating a wide range of metabolic processes, including glucose metabolism, immune response, and inflammation. By binding to this receptor, Castasterone can modulate these processes, leading to potential therapeutic benefits. Recent studies have highlighted its efficacy in treating inflammatory conditions and metabolic disorders.
In addition to its glucocorticoid receptor activity, Castasterone has also been investigated for its effects on other biological pathways. Research has shown that it can influence the expression of genes involved in cell proliferation and differentiation. This makes it a promising candidate for applications in regenerative medicine and tissue engineering. The compound's ability to modulate these processes without significant side effects is particularly noteworthy.
The synthesis and isolation of Castasterone have been subjects of considerable interest in the chemical community. The natural abundance of this compound is limited, necessitating efficient synthetic routes for large-scale production. Advances in synthetic methodologies have enabled researchers to produce< b>Castasterone with high purity and yield, facilitating further research and development.
Recent clinical trials have begun to explore the therapeutic potential of Castasterone in human health. These trials have focused on its application in treating autoimmune diseases and chronic inflammatory conditions. Preliminary results are promising, showing that Castasterone can significantly reduce inflammation and improve patient outcomes without the typical side effects associated with traditional corticosteroids.
The pharmacokinetic profile of Castasterone is another area of active research. Understanding how the body metabolizes and eliminates this compound is crucial for optimizing its therapeutic use. Studies have indicated that Castasterone has a relatively short half-life, necessitating careful dosing regimens to maintain effective levels in the bloodstream.
The future prospects for Castasterone are vast, with ongoing research exploring new applications in oncology, neurology, and other fields. The compound's unique properties make it a versatile tool for drug discovery and development. As our understanding of its mechanisms of action continues to grow, so too will its potential applications.
In conclusion, Castasterone (CAS No. 80736-41-0) is a remarkable compound with significant implications for pharmaceutical research and biotechnology. Its ability to modulate crucial biological pathways makes it a valuable candidate for treating a variety of diseases and disorders. With continued advancements in synthetic chemistry and clinical research, the therapeutic potential of< b>Castasterone is poised to expand significantly in the coming years.
80736-41-0 (Castasterone) Related Products
- 521-18-6(Stanolone)
- 58-19-5(Dromostanolone)
- 1424-00-6(Mesterolone)
- 3381-88-2(Methasterone)
- 481-29-8(Epiandrosterone)
- 128-20-1(Pregnanolone)
- 53-41-8(Androsterone)
- 128-21-2(Epipregnanolone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)